Cas no 110654-38-1 ((3-Methylphenyl)methanesulfonamide)

• Product Name: (3-Methylphenyl)methanesulfonamide
• CAS No: 110654-38-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1199020
• PubChem ID: 21752155
• Update Time: 2025-06-15

(3-Methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-methyl-
• 1-(3-methylphenyl)methanesulfonamide
• (3-methylphenyl)methanesulfonamide
• Z274590020
• 110654-38-1
• AKOS009142232
• EN300-156022
• DB-300580
• SCHEMBL3590222
• VJWVKNXCJDJSTL-UHFFFAOYSA-N
• (3-Methylphenyl)methanesulfonamide

• Inchi： 1S/C8H11NO2S/c1-7-3-2-4-8(5-7)6-12(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： VJWVKNXCJDJSTL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 354.3±45.0 °C at 760 mmHg
• PSA: 60.16

(3-Methylphenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-Methylphenyl)methanesulfonamide

Comprehensive Overview of (3-Methylphenyl)methanesulfonamide (CAS No. 110654-38-1): Properties, Applications, and Industry Insights

(3-Methylphenyl)methanesulfonamide (CAS No. 110654-38-1) is a specialized organic compound belonging to the sulfonamide class, characterized by its unique molecular structure combining a 3-methylphenyl group with a methanesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 110654-38-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

In recent years, the demand for sulfonamide derivatives like (3-Methylphenyl)methanesulfonamide has surged, driven by their applications in drug discovery and material science. A trending topic in 2024 is the exploration of sustainable synthesis methods for such compounds, aligning with the global push for green chemistry. Researchers are actively investigating catalytic processes and solvent-free reactions to optimize the production of CAS No. 110654-38-1, addressing environmental concerns while maintaining cost efficiency.

The physicochemical properties of (3-Methylphenyl)methanesulfonamide include a moderate melting point and solubility in polar organic solvents, making it suitable for heterocyclic compound synthesis. Its methyl-substituted aromatic ring enhances stability, a feature highly valued in the development of high-performance polymers and liquid crystal materials. These attributes have positioned CAS No. 110654-38-1 as a subject of patents related to advanced electronic displays and optical devices.

From an analytical perspective, HPLC and GC-MS are commonly employed to verify the purity of 110654-38-1, especially in pharmaceutical quality control. Industry forums frequently discuss challenges in large-scale purification of this compound, with emerging solutions like continuous flow chemistry gaining traction. Such innovations respond to the growing market need for high-purity intermediates in API manufacturing.

Regulatory compliance remains a key focus area for users of (3-Methylphenyl)methanesulfonamide. The compound's REACH registration status and GHS classification are frequently searched parameters, reflecting industry emphasis on chemical safety data. Proper storage conditions (typically under inert atmosphere) and handling protocols are essential to maintain its stability, as documented in recent SDS updates from major suppliers.

Looking ahead, the application spectrum of CAS No. 110654-38-1 is expanding into bioconjugation chemistry for proteomics research, coinciding with rising investments in precision medicine. Its structural features enable selective protein modification, making it valuable for developing diagnostic probes and targeted therapies. This aligns with the current scientific focus on personalized healthcare solutions, a dominant theme in 2024's research publications.

For procurement specialists, understanding the global supply chain for (3-Methylphenyl)methanesulfonamide is crucial. Market analyses indicate shifting production hubs to emerging economies, with quality benchmarks becoming increasingly stringent. The compound's price volatility relative to raw material availability (particularly toluene derivatives) remains a key discussion point in chemical industry forums.